(5Z)-5-benzylidene-3-(4-chlorophenyl)-2-(pentylamino)imidazol-4-one

• Molecular Formula: C21H22ClN3O
• Molecular Weight: 367.9 g/mol
• IUPAC Name: (5Z)-5-benzylidene-3-(4-chlorophenyl)-2-pentyliminoimidazolidin-4-one
• InChI: InChI=1S/C21H22ClN3O/c1-2-3-7-14-23-21-24-19(15-16-8-5-4-6-9-16)20(26)25(21)18-12-10-17(22)11-13-18/h4-6,8-13,15H,2-3,7,14H2,1H3,(H,23,24)/b19-15-
• InChI Key: XFFCOFZJNYKZSH-CYVLTUHYSA-N
• Isomeric SMILES: CCCCCN=C1N/C(=C\C2=CC=CC=C2)/C(=O)N1C3=CC=C(C=C3)Cl
• Canonical SMILES: CCCCCN=C1NC(=CC2=CC=CC=C2)C(=O)N1C3=CC=C(C=C3)Cl

Description

(5Z)-5-benzylidene-3-(4-chlorophenyl)-2-(pentylamino)imidazol-4-one is a synthetic organic compound that belongs to the imidazole family Imidazole derivatives are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5Z)-5-benzylidene-3-(4-chlorophenyl)-2-(pentylamino)imidazol-4-one typically involves the condensation of appropriate benzaldehyde and imidazole derivatives. The reaction is usually carried out in the presence of a base, such as sodium hydroxide or potassium carbonate, under reflux conditions. The reaction mixture is then purified using column chromatography to obtain the desired product.

Industrial Production Methods

For industrial-scale production, the synthesis may be optimized to improve yield and reduce costs. This could involve the use of more efficient catalysts, alternative solvents, or continuous flow reactors. The specific methods would depend on the desired scale and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(5Z)-5-benzylidene-3-(4-chlorophenyl)-2-(pentylamino)imidazol-4-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced imidazole derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atom can be replaced by other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, anhydrous conditions.

Substitution: Amines, thiols, polar aprotic solvents like dimethyl sulfoxide (DMSO).

Major Products Formed

The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation may yield imidazole oxides, while reduction could produce reduced imidazole derivatives.

Scientific Research Applications

Chemistry

In chemistry, (5Z)-5-benzylidene-3-(4-chlorophenyl)-2-(pentylamino)imidazol-4-one can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and the development of novel compounds.

Biology

In biological research, this compound may be studied for its potential biological activities, such as antimicrobial, antifungal, or anticancer properties. Imidazole derivatives are known to interact with various biological targets, making them valuable in drug discovery.

Medicine

In medicine, (5Z)-5-benzylidene-3-(4-chlorophenyl)-2-(pentylamino)imidazol-4-one could be investigated for its therapeutic potential. It may serve as a lead compound for the development of new drugs targeting specific diseases or conditions.

Industry

In industry, this compound may find applications in the development of new materials, such as polymers or coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of (5Z)-5-benzylidene-3-(4-chlorophenyl)-2-(pentylamino)imidazol-4-one would depend on its specific biological activity. Generally, imidazole derivatives exert their effects by interacting with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to the desired therapeutic or biological effects.

Comparison with Similar Compounds

Similar Compounds

• (5Z)-5-benzylidene-3-(4-fluorophenyl)-2-(pentylamino)imidazol-4-one
• (5Z)-5-benzylidene-3-(4-bromophenyl)-2-(pentylamino)imidazol-4-one
• (5Z)-5-benzylidene-3-(4-methylphenyl)-2-(pentylamino)imidazol-4-one

Uniqueness

(5Z)-5-benzylidene-3-(4-chlorophenyl)-2-(pentylamino)imidazol-4-one is unique due to the presence of the 4-chlorophenyl group, which can influence its chemical reactivity and biological activity. The specific substitution pattern on the imidazole ring can also affect its interactions with molecular targets, making it distinct from other similar compounds.